Cas no 80418-53-7 (Hexanoic acid, 2-chloro-, chloromethyl ester)

80418-53-7 structure
Product name:Hexanoic acid, 2-chloro-, chloromethyl ester
Hexanoic acid, 2-chloro-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-chloro-, chloromethyl ester
- chloromethyl 2-chlorohexanoate
- 80418-53-7
- SLCVMKYCEWYVKS-UHFFFAOYSA-N
- 2-Chlorohexanoic acid, chloromethyl ester
- DTXSID00335420
-
- Inchi: InChI=1S/C7H12Cl2O2/c1-2-3-4-6(9)7(10)11-5-8/h6H,2-5H2,1H3
- InChI Key: SLCVMKYCEWYVKS-UHFFFAOYSA-N
- SMILES: CCCCC(C(=O)OCCl)Cl
Computed Properties
- Exact Mass: 198.0214350g/mol
- Monoisotopic Mass: 198.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.3
Hexanoic acid, 2-chloro-, chloromethyl ester Related Literature
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
-
Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
-
Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
80418-53-7 (Hexanoic acid, 2-chloro-, chloromethyl ester) Related Products
- 131022-67-8(2-Chloro-5-methyl-4-(thiophen-2-yl)pyrimidine)
- 112031-10-4((R)-Methyl 2-(2,2-dimethyl-1,3-dioxolan-4-yl)acetate)
- 1368813-02-8(3-amino-1-(1-methyl-1H-indol-3-yl)propan-1-ol)
- 2228705-20-0(3-4-methoxy-2-(trifluoromethyl)phenoxypiperidine)
- 1342396-02-4(5-Amino-3-(2-hydroxyethyl)-1-propyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 1250809-34-7(1-(methylcarbamoyl)cyclopropane-1-carboxylic acid)
- 1824062-43-2(4-(2-Aminobutoxy)-1,6-dimethylpyridin-2(1H)-one hydrochloride)
- 2418709-07-4(3-Amino-5-(azidomethyl)-2,6-dimethylbenzene-1-thiol)
- 1361820-33-8(4-(3,4-Dichlorophenyl)-2-fluoro-5-methoxypyridine)
- 2137030-30-7(5-amino-3-bromo-1-{(2R)-oxolan-2-ylmethyl}-1,2-dihydropyridin-2-one)
Recommended suppliers
上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
